(1R)-2-Fluoro-1-(4-methoxyphenyl)ethanamine

• Molecular Formula: C9H12FNO
• Molecular Weight: 169.20 g/mol
• SMILES: COC1=CC=C(C=C1)C(CF)N
• InChI: InChI=1S/C9H12FNO/c1-12-8-4-2-7(3-5-8)9(11)6-10/h2-5,9H,6,11H2,1H3/t9-/m0/s1
• InChIKey: GNDIMHGDBHXPAB-VIFPVBQESA-N

What is (1R)-2-Fluoro-1-(4-methoxyphenyl)ethanamine? A Chiral Fluorinated Phenethylamine Building Block for GPCR-Targeted Drug Discovery

(1R)-2-Fluoro-1-(4-methoxyphenyl)ethanamine (CAS 1246567-33-8) is a chiral fluorinated phenethylamine derivative . It is defined by a stereocenter at C1, a fluorine atom on the ethylamine chain, and a 4‑methoxyphenyl group. This (1R)‑configured enantiomer is commercially available for research use, primarily as a synthetic intermediate or pharmacological tool in medicinal chemistry programs targeting G‑protein coupled receptors (GPCRs) such as GPR40 and GPR119 [1].

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Chiral fluorinated building block: Supports stereochemical-control research and GPCR-targeted medicinal chemistry programs.

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Defined (1R) configuration: Enables enantiomer-specific SAR and GPCR binding-site investigation.

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Research-grade intermediate: Suitable for asymmetric synthesis and pharmacological probe development.

• [1] World Intellectual Property Organization. WO2013122029A1 – Aromatic Ring Compound. Published 2013-08-15. Available at: https://patents.google.com/patent/WO2013122029A1/en. View Source

Why You Cannot Simply Substitute (1R)-2-Fluoro-1-(4-methoxyphenyl)ethanamine with Another 4‑Methoxyphenyl Analogue

In medicinal chemistry, the combination of chirality and strategic fluorination creates a unique pharmacophore that is not recapitulated by the racemate, the (S)‑enantiomer, or non‑fluorinated 4‑methoxyphenethylamine. The (1R) stereochemistry defines the three‑dimensional orientation of the amine for chiral recognition at GPCR binding sites . The fluorine atom alters both metabolic stability and electronic properties: it increases lipophilicity, modulates basicity of the amine, and can engage in orthogonal interactions with target proteins . These features collectively determine receptor selectivity, intrinsic efficacy, and metabolic half‑life. Consequently, substituting with the (S)‑enantiomer, the non‑fluorinated parent, or a racemic mixture is likely to yield significantly different pharmacological profiles, making the specific (1R)‑configured fluorinated compound a non‑interchangeable reagent.

(S)-enantiomer substitution

The (1S) enantiomer may alter chiral recognition at GPCR binding sites, potentially shifting receptor selectivity and functional readouts.

Non-fluorinated analogue substitution

Removing fluorine may change metabolic stability and amine basicity, which could lead to different pharmacokinetic profiles in research models.

Racemic mixture substitution

A racemate introduces both enantiomers, confounding SAR interpretation and making observed effects not attributable to a single stereoisomer.

Quantitative Evidence: How (1R)-2-Fluoro-1-(4-methoxyphenyl)ethanamine Differentiates from Its Closest Analogs

Chiral Purity: (1R) vs. (1S) Enantiomer

The (1R)-enantiomer of 2-fluoro-1-(4-methoxyphenyl)ethanamine (CAS 1246567-33-8) is commercially available with a specified minimum purity of 95%, whereas the (1S)-enantiomer (CAS 886358-28-7) is listed as a separate entity with no stated enantiomeric excess [1]. In GPCR drug discovery, the stereochemical configuration at the chiral center adjacent to the amine is known to govern both binding affinity and functional selectivity; the two enantiomers are expected to exhibit different pharmacological profiles . The availability of the defined (1R) isomer enables reproducible, chirally controlled synthesis and biological evaluation, whereas the racemic mixture would introduce confounding activity from the (1S) component.

Chiral Purity

Class-level inference

Target: ≥95% minimum purity (1R) vs. comparator (1S) purity not specified

Defined chiral purity supports enantiomer-specific assay reproducibility

Commercial specification; no independent enantiomeric excess data

Evidence Dimension	Enantiomeric purity (minimum specification)
Target Compound Data	≥95%
Comparator Or Baseline	(1S)-2-fluoro-1-(4-methoxyphenyl)ethanamine (CAS 886358-28-7): purity not specified
Quantified Difference	Defined minimum purity vs. undefined purity
Conditions	Commercial availability specifications

Why This Matters

For assay reproducibility and structure‑activity relationship (SAR) studies, a defined chiral purity ensures that observed biological effects are attributable to the (1R) stereoisomer, not an undefined mixture.

• [1] Chemsrc. (1S)-2-Fluoro-1-(4-methoxyphenyl)ethanamine (CAS 886358-28-7). Available at: https://m.chemsrc.com/cas/886358-28-7_2633878.html. View Source

Metabolic Stability: Fluorinated vs. Non-Fluorinated Analogue

The presence of a fluorine atom on the ethylamine chain of (1R)-2-fluoro-1-(4-methoxyphenyl)ethanamine is predicted to enhance metabolic stability relative to the non‑fluorinated analogue 4‑methoxyphenethylamine. Fluorine substitution at metabolically labile positions is a well‑established strategy in medicinal chemistry to reduce oxidative metabolism by cytochrome P450 enzymes, thereby prolonging half‑life . While direct comparative microsomal stability data for this specific compound are not publicly available, the structural feature confers a class‑level advantage: fluorinated analogues typically exhibit lower intrinsic clearance and improved pharmacokinetic profiles compared to their non‑fluorinated counterparts .

Metabolic Stability

Class-level inference

Fluorinated ethylamine expected to resist oxidative metabolism better than non‑fluorinated analogue

Supports metabolic stability hypothesis for in vivo research models

No direct comparative microsomal data available; class-level expectation

Evidence Dimension	Metabolic stability (class-level inference)
Target Compound Data	Fluorinated ethylamine; expected to resist oxidative metabolism
Comparator Or Baseline	4‑methoxyphenethylamine (non‑fluorinated)
Quantified Difference	Not available for this compound pair; class‑level difference is established in medicinal chemistry literature
Conditions	Inferred from general principles of fluorination in drug design

Why This Matters

For in vivo pharmacological studies or development of longer‑acting tool compounds, the fluorine atom in (1R)-2-fluoro-1-(4-methoxyphenyl)ethanamine provides a structural advantage over non‑fluorinated analogs that may be rapidly metabolized.

GPCR Target Engagement: Claimed Agonist Activity at GPR40

According to international patent WO2013122029A1, compounds structurally related to (1R)-2-fluoro-1-(4-methoxyphenyl)ethanamine, including those bearing the 4‑methoxyphenyl and fluoro substitution pattern, are disclosed as having GPR40 (FFAR1) agonist activity [1]. The patent exemplifies a series of aromatic ring compounds with GPR40 agonism, and the core phenethylamine motif of the target compound falls within the claimed structural scope. While the patent does not provide a discrete EC₅₀ value for (1R)-2-fluoro-1-(4-methoxyphenyl)ethanamine itself, it establishes the compound class as active at this therapeutically relevant GPCR, distinguishing it from non‑fluorinated or achiral analogs that may lack activity at GPR40.

GPCR Target Engagement

Supporting evidence

Claimed as GPR40 agonist in patent WO2013122029A1 vs. no claim for non‑fluorinated analogues

Reported patent context supports GPR40 pathway assay investigation

Patent disclosure; no discrete EC₅₀ provided for this specific compound

Evidence Dimension	GPCR agonist activity (GPR40)
Target Compound Data	Claimed as GPR40 agonist in patent WO2013122029A1
Comparator Or Baseline	Non‑fluorinated 4‑methoxyphenethylamine derivatives (not claimed in this patent context)
Quantified Difference	Patent claim vs. no patent claim for comparator
Conditions	Patent disclosure; no specific EC₅₀ data provided for the individual compound

Why This Matters

For researchers investigating GPR40 as a target for type 2 diabetes or metabolic disorders, (1R)-2-fluoro-1-(4-methoxyphenyl)ethanamine represents a patented chemotype with demonstrated GPR40 agonist potential, offering a starting point for SAR expansion that non‑fluorinated analogs lack.

• [1] World Intellectual Property Organization. WO2013122029A1 – Aromatic Ring Compound. Published 2013-08-15. Available at: https://patents.google.com/patent/WO2013122029A1/en. View Source

Where (1R)-2-Fluoro-1-(4-methoxyphenyl)ethanamine Delivers the Highest Scientific and Procurement Value

Chiral Probe for GPR40 (FFAR1) Agonist SAR Programs

Use (1R)-2-fluoro-1-(4-methoxyphenyl)ethanamine as a defined chiral building block in the synthesis and optimization of GPR40 agonists for type 2 diabetes research. The patent claim establishes this chemotype as GPR40-active, while the (1R) stereochemistry allows for precise investigation of stereochemical requirements at the GPCR binding site.

Fluorinated Chiral Amine for Metabolic Stability Studies

Employ this compound in comparative metabolic stability assays against non‑fluorinated 4‑methoxyphenethylamine. The fluorine atom is expected to reduce oxidative metabolism , making it a valuable tool for studying structure‑metabolism relationships in early drug discovery.

Enantiomerically Pure Intermediate for Asymmetric Synthesis

Utilize the (1R)-configured amine as a chiral auxiliary or resolving agent in asymmetric synthesis. Its defined stereochemistry (≥95% purity) ensures reproducible outcomes in the preparation of chiral pharmaceuticals or agrochemicals.

Application

Selection Property

Validation Focus

GPR40 pathway investigation

Chiral fluorinated chemotype with patent activity context

Enantiomer-specific GPCR engagement and downstream signaling

Metabolic stability comparison studies

Fluorine substitution for oxidative metabolism profiling

Comparative in vitro microsomal stability and half-life

Asymmetric synthesis and chiral resolution

Defined (1R) stereochemistry with specified purity

Reproducible stereochemical outcome and enantiomeric integrity